Cas no 1157543-13-9 (2-(4-Oxopentyl)oxybenzamide)

• Product Name: 2-(4-Oxopentyl)oxybenzamide
• CAS No: 1157543-13-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5046854
• Update Time: 2025-06-14

2-(4-Oxopentyl)oxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-oxopentyl)oxy]benzamide
• 2-(4-oxopentoxy)benzamide
• NE46201
• Z1171221288
• 2-(4-Oxopentyl)oxybenzamide

• Inchi： 1S/C12H15NO3/c1-9(14)5-4-8-16-11-7-3-2-6-10(11)12(13)15/h2-3,6-7H,4-5,8H2,1H3,(H2,13,15)
• InChI Key： XBWOBSUWARVPIL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(N)=O)CCCC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 80-82 °C
• Boiling Point: 415.5±30.0 °C at 760 mmHg
• Flash Point: 211.5±20.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(4-Oxopentyl)oxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-Oxopentyl)oxybenzamide

Comprehensive Overview of 2-(4-Oxopentyl)oxybenzamide (CAS No. 1157543-13-9): Properties, Applications, and Research Insights

2-(4-Oxopentyl)oxybenzamide (CAS No. 1157543-13-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This benzamide derivative incorporates a ketone-functionalized side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₂H₁₅NO₃, and oxopentyl moiety contribute to its potential in drug discovery, particularly in targeting enzyme modulation and metabolic pathways.

Recent studies highlight the growing interest in 2-(4-Oxopentyl)oxybenzamide as a scaffold for designing small-molecule inhibitors. Researchers are exploring its role in anti-inflammatory and neuroprotective applications, aligning with current trends in precision medicine. The compound’s amide group and ether linkage enhance its binding affinity to biological targets, a feature frequently searched in QSAR (Quantitative Structure-Activity Relationship) databases. This aligns with the rising demand for computational chemistry tools to predict compound efficacy.

From a synthetic perspective, CAS 1157543-13-9 is often discussed in forums focusing on green chemistry and sustainable synthesis. Its preparation typically involves esterification and amide coupling reactions, with optimization strategies emphasizing catalyst-free conditions or biodegradable solvents—topics trending in environmentally friendly synthesis research. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity, a critical factor for pharmaceutical intermediates.

The compound’s physicochemical properties, including a logP value of ~1.8 and moderate water solubility, make it suitable for drug formulation studies. These attributes are frequently queried in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction platforms, reflecting industry priorities in preclinical development. Additionally, its stability under physiological pH ranges (4–8) positions it as a candidate for oral bioavailability investigations.

Emerging applications of 2-(4-Oxopentyl)oxybenzamide extend to cosmeceuticals, where its potential as a tyrosinase inhibitor is under scrutiny—a hotspot linked to searches for skin-lightening agents and anti-aging compounds. Patent databases reveal incremental filings combining this moiety with peptide conjugates, addressing demands for multifunctional active ingredients.

In summary, 2-(4-Oxopentyl)oxybenzamide (CAS 1157543-13-9) exemplifies the convergence of medicinal chemistry and material science. Its adaptability to high-throughput screening and compatibility with click chemistry protocols underscore its relevance in modern R&D. As interdisciplinary research expands, this compound is poised to address pressing queries in personalized therapeutics and biodegradable materials—topics dominating academic and industrial discourse.